Cas no 59216-10-3 (1H-Purine-2,6,8(3H)-trione,7,9-dihydro-, sodium salt, hydrate (1:1:1))

• Product Name: 1H-Purine-2,6,8(3H)-trione,7,9-dihydro-, sodium salt, hydrate (1:1:1)
• CAS No: 59216-10-3
• MF: C₅H₅N₄NaO₄
• MW: 208.107371091843
• CID: 379627
• PubChem ID: 23715168
• Update Time: 2025-04-19

1H-Purine-2,6,8(3H)-trione,7,9-dihydro-, sodium salt, hydrate (1:1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6,8(3H)-trione,7,9-dihydro-, sodium salt, hydrate (1:1:1)
• sodium,3,9-dihydropurin-7-ide-2,6,8-trione,hydrate
• Monosodium urate monohydrate
• 1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-, monosodium salt, monohydrate
• DTXSID30207964
• sodium;3,9-dihydropurin-7-ide-2,6,8-trione;hydrate
• Sodium Urate Monohydrate
• 59216-10-3

• Inchi： 1S/C5H4N4O3.Na.H2O/c10-3-1-2(7-4(11)6-1)8-5(12)9-3;;/h(H4,6,7,8,9,10,11,12);;1H2/q;+1;/p-1
• InChI Key： UCUGUQPGZNAZKD-UHFFFAOYSA-M
• SMILES： [Na+].O=C1C2=C(NC(N1)=O)NC([N-]2)=O.O

Computed Properties

• Exact Mass: 208.02095
• Monoisotopic Mass: 208.020849
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 337
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3

Experimental Properties

• PSA: 137.15